1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[2-[[benzyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C17H25ClN2O/c1-14(2)19(12-15-7-4-3-5-8-15)13-16-9-6-10-20(16)17(21)11-18/h3-5,7-8,14,16H,6,9-13H2,1-2H3
• InChI Key: WCORRRASBTWMHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN1C(=O)CCl)CC2=CC=CC=C2
• Molecular Formula: C17H25ClN2O
• Molecular Weight: 308.8 g/mol

Description

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS: 1365889-96-8) is a nitrogen-containing heterocyclic compound featuring a pyrrolidine core substituted with a benzyl-isopropyl-amino-methyl group at the 2-position and a chloroethanone moiety at the 1-position .

Preparation Methods

The synthesis of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors under controlled conditions.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the pyrrolidine derivative.

Attachment of the Isopropyl Group: The isopropyl group is added through an alkylation reaction, using isopropyl halides.

Formation of the Chloroethanone Moiety:

Industrial production methods may involve optimization of these steps to enhance yield and purity, often using catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the chloroethanone moiety to an alcohol group using reducing agents like lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Hydrolysis: Hydrolysis of the chloroethanone group can yield corresponding alcohols and acids.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets are subject to ongoing research, but it is believed to involve inhibition or activation of key biochemical processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of chloro-ethanone derivatives with nitrogenous heterocycles. Below is a detailed comparison with three structurally analogous compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molar Mass (g/mol)	Core Heterocycle	Substituent Position(s)	CAS Number	Status
1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone	C₁₈H₂₆ClN₂O	327.87	Pyrrolidine (5)	2-position	1365889-96-8	Discontinued
1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone	C₁₈H₂₆ClN₂O	327.87	Pyrrolidine (5)	3-position (R-config.)	1354019-88-7	Discontinued
1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone	C₁₆H₂₃ClN₂O	294.82	Piperidine (6)	3-position	1353983-67-1	Active Listing
1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone	C₁₈H₂₆ClN₂O	327.87	Piperidine (6)	4-position	Not Disclosed	Discontinued

Key Structural and Functional Differences

Heterocyclic Core :

• The target compound and its pyrrolidine analogs (CAS: 1365889-96-8, 1354019-88-7) feature a 5-membered pyrrolidine ring, which introduces higher ring strain compared to the 6-membered piperidine derivatives (e.g., CAS: 1353983-67-1) . This strain may influence conformational flexibility and binding affinity in biological systems.

Substituent Position and Chirality :

• The substitution at the 2-position (pyrrolidine) vs. 3- or 4-position (piperidine) alters steric and electronic interactions. For instance, the (R)-configured 3-substituted pyrrolidine derivative (CAS: 1354019-88-7) highlights the role of stereochemistry in modulating activity .

Chloroethanone Electrophilicity: The chloroethanone group is conserved across all analogs, suggesting a shared mechanism of action involving nucleophilic substitution (e.g., covalent inhibition of enzymes) .

Research and Application Gaps

• Biological Data: No direct pharmacological studies are cited in the provided evidence, likely due to discontinued status.

Biological Activity

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1353975-38-8) is a complex organic compound notable for its potential pharmacological properties. This article focuses on its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrrolidine ring, an amino group, and a chloroethanone moiety, contributing to its unique biological profile. The molecular weight is approximately 276.42 g/mol, and its structure can be represented as follows:

$$\text{Structure }\text{C}_{17}\text{H}_{25}\text{ClN}_2\text{O}$$

1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone is hypothesized to interact with various biological targets, including:

• G Protein-Coupled Receptors (GPCRs) : These receptors play crucial roles in signal transduction and are significant drug targets. The compound may influence GPCR-mediated pathways, affecting neurotransmission and cellular responses .
• Ion Channels : The interaction with ion channels could modulate neuronal excitability and synaptic transmission, potentially leading to anticonvulsant effects.

Biological Activity

Preliminary studies indicate that compounds structurally related to 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone exhibit significant biological activities:

Anticonvulsant Properties

Research has shown that similar compounds can act as broad-spectrum anticonvulsants. For instance, studies on related compounds demonstrated efficacy in various seizure models, including the maximal electroshock (MES) test and pentylenetetrazole (PTZ) kindling model .

Pharmacological Evaluation

The pharmacodynamics and pharmacokinetics of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone have not been extensively documented; however, the following properties are noteworthy:

• Absorption, Distribution, Metabolism, Excretion (ADME) : Initial ADME-Tox studies suggest favorable permeability and metabolic stability, indicating potential for therapeutic applications .

Study 1: Anticonvulsant Efficacy

In a study assessing the anticonvulsant effects of related compounds, it was found that certain derivatives exhibited significant protection against seizures in animal models. The combination of these compounds with established anticonvulsants like valproic acid showed synergistic effects, enhancing their therapeutic potential .

Study 2: GPCR Interaction

Research into GPCR interactions revealed that similar compounds can modulate receptor activity, affecting downstream signaling pathways critical for neuronal function. This modulation could lead to alterations in pain perception and mood regulation .

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structure Features	Biological Activity
1-(4-Methylphenyl)-2-(pyrrolidin-1-yl)ethanone	Contains a phenyl group	Stimulant properties
4-Methyl-N-(1-pyrrolidinyl)benzamide	Benzamide structure	Analgesic effects
3-(Benzylamino)-1-(4-methylphenyl)propan-1-one	Psychoactive properties	Induces psychoactive effects